Cas no 18269-12-0 (2-Propenoic acid, 2-cyano-3-(4-cyanophenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-(4-cyanophenyl)-, ethyl ester
• CAS No: 18269-12-0
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1375214
• PubChem ID: 367061
• Update Time: 2025-04-20

2-Propenoic acid, 2-cyano-3-(4-cyanophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(4-cyanophenyl)-, ethyl ester
• ethyl 2-cyano-3-(4-cyanophenyl)prop-2-enoate
• 18269-12-0
• Ethyl-2-cyano-3-(4-cyanophenyl)-2-propenoate
• SCHEMBL1237810
• DTXSID20327160
• AKOS030653173
• NDRZEZOQINRJMQ-UHFFFAOYSA-N

• Inchi： 1S/C13H10N2O2/c1-2-17-13(16)12(9-15)7-10-3-5-11(8-14)6-4-10/h3-7H,2H2,1H3
• InChI Key： NDRZEZOQINRJMQ-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CC1C=CC(C#N)=CC=1)=O)CC

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88